Cas no 1114-81-4 (O-Phospho-L-threonine)

• Product Name: O-Phospho-L-threonine
• CAS No: 1114-81-4
• MF: C₄H₁₀NO₆P
• MW: 199.09906244278
• MDL: MFCD00069578
• CID: 182830
• PubChem ID: 24898147
• Update Time: 2025-05-19

O-Phospho-L-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine,O-phosphono-
• L-2-AMINO-3-HYDROXYBUTANOIC ACID 3-PHOSPHATE
• H-THR(PO3H2)-OH
• O-PHOSPHO-L-THREONINE
• PHOSPHOTHREONINE ANTIBODY INHIBITOR
• threoninium dihydrogen phosphate
• Threonine phosphate
• (s)-2-amino-3-hydroxybutanoic acid 3-phosphate
• H-Thr(PO?H?)-OH
• O-PHOSPHO-L-THREONINE FREE ACID
• (S)-2-Amino-3-hydroxybutanoic acid 3-phosphate,L-Threonine O-phosphate
• L-Threonine dihydrogen phosphate
• L-THREONINE O-PHOSPHATE
• O-Phospho-threonin
• O-Phosphothreonine
• Phosphothreonin
• 3L4WX7B1EI
• DB-231600
• (2S,3R)-2-amino-3-hydroxybutanoic acid 3-phosphate
• UNII-3L4WX7B1EI
• THREONINE, PHOSPHATE
• (2S,3R)-2-amino-3-phosphonooxybutanoic acid
• CHEBI:37525
• threonine phosphate ester
• AKOS006237893
• O-phosphono-L-threonine
• (2S,3R)-2-amino-3-(phosphonooxy)butanoicacid
• L-Threonine phosphate
• CS-0059358
• phospho-l-threonine
• THREONINE PHOSPHATE [WHO-DD]
• EINECS 214-217-5
• Synonyms Sources
• L-THREONINE, O-PHOSPHONO-
• L-O-PHOSPHOTHREONINE
• phosphothreonine
• L-Threonine, dihydrogen phosphate (ester)
• SCHEMBL42675
• MFCD00069578
• L-Threonine O-3-phosphate
• HY-113014
• G71427
• THREONINE, DI-H PHOSPHATE
• J-002589
• 1114-81-4
• TREONIN FOSFATUM
• DL-Threonine dihydrogen phosphate ester; O-Phosphoryl-DL-threonine
• (2S,3R)-2-amino-3-(phosphonooxy)butanoic acid
• rel-(2S,3R)-2-Amino-3-(phosphonooxy)butanoic acid
• O3-phosphothreonine
• L-PHOSPHOTHREONINE
• Q21099038
• O-Phospho-L-threonine

• MDL： MFCD00069578
• Inchi： 1S/C4H10NO6P/c1-2(3(5)4(6)7)11-12(8,9)10/h2-3H,5H2,1H3,(H,6,7)(H2,8,9,10)/t2-,3+/m1/s1
• InChI Key： USRGIUJOYOXOQJ-GBXIJSLDSA-N
• SMILES： P(=O)(O)(O)O[C@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 199.02500
• Monoisotopic Mass: 199.02457404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: -4.2
• Topological Polar Surface Area: 140

Experimental Properties

• Color/Form: Colorless.
• Solubility: NH4OH 1 M: 0.1 g/mL, clear, colorless
• PSA: 139.89000
• LogP: -0.40360
• Solubility: Dissolved in NH4OH, 0.1g/ml

O-Phospho-L-threonine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10
• Storage Condition：−20°C

Additional information on O-Phospho-L-threonine

Introduction to O-Phospho-L-threonine (CAS No. 1114-81-4)

O-Phospho-L-threonine, a compound with the chemical formula C₄H₉NO₆P, is a derivative of the essential amino acid L-threonine. This compound is characterized by the presence of a phosphate group attached to the hydroxyl group of the threonine molecule. The CAS number 1114-81-4 uniquely identifies this substance in chemical databases and literature. O-Phospho-L-threonine has garnered significant attention in the field of biochemistry and pharmacology due to its role as a key intermediate in various metabolic pathways and its potential applications in drug development.

The synthesis of O-Phospho-L-threonine involves a series of well-defined chemical reactions that require precise control over reaction conditions. Typically, the process begins with the phosphorylation of L-threonine using appropriate phosphate sources such as phosphoric acid or phosphates salts. The reaction is often catalyzed by enzymes or metal ions to ensure high yield and purity. The importance of this compound lies in its ability to participate in phosphorylation reactions, which are crucial for signal transduction and metabolic regulation in living organisms.

Recent advancements in biochemical research have highlighted the significance of O-Phospho-L-threonine in cellular signaling pathways. Studies have demonstrated that this compound plays a pivotal role in modulating the activity of various kinases and phosphatases, which are enzymes essential for regulating cell growth, differentiation, and survival. The phosphate group attached to threonine acts as a recognition site for these enzymes, facilitating precise control over intracellular signaling cascades.

In addition to its role in cellular signaling, O-Phospho-L-threonine has been implicated in several physiological processes. For instance, it is involved in the regulation of glucose metabolism, where it influences the activity of key enzymes such as glycogen synthase and glycogen phosphorylase. This makes it a potential target for therapeutic intervention in metabolic disorders such as diabetes.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of O-Phospho-L-threonine. Preclinical studies have indicated that this compound may have applications in treating neurological disorders by modulating neurotransmitter release and synaptic plasticity. Furthermore, its ability to influence protein phosphorylation has led to investigations into its potential use as an anti-cancer agent. By inhibiting aberrant phosphorylation events that drive tumor growth, O-Phospho-L-threonine could offer a novel approach to cancer therapy.

The development of synthetic methodologies for producing high-purity O-Phospho-L-threonine has been a focus of research efforts. Advances in enzymatic synthesis and chiral resolution techniques have enabled the production of enantiomerically pure forms of this compound, which are essential for therapeutic applications. These methods not only improve yield but also reduce environmental impact by minimizing waste generation and energy consumption.

The analytical characterization of O-Phospho-L-threonine is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its structure and purity. These analytical methods provide valuable insights into the compound's behavior under different conditions, which is essential for optimizing its synthesis and applications.

Future research directions for O-Phospho-L-threonine include exploring its interactions with other biomolecules and its role in complex biological systems. High-throughput screening techniques combined with computational modeling can help identify new therapeutic targets and understand the mechanisms by which this compound exerts its effects. Additionally, studies on its pharmacokinetics and toxicology will be crucial for evaluating its safety and efficacy before clinical translation.

The growing body of evidence supporting the importance of O-Phospho-L-threonine underscores its significance as a bioactive molecule with diverse applications. As research continues to uncover new aspects of its function and potential therapeutic uses, this compound is poised to play an increasingly important role in medicine and biotechnology.